Cas no 42365-56-0 (2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride)

• Product Name: 2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride
• CAS No: 42365-56-0
• MF: C₈H₈Cl₂F₃N
• MW: 246.057030677795
• CID: 4989910
• Update Time: 2025-11-03

2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride

• Inchi： 1S/C8H7ClF3N.ClH/c9-7-2-1-6(8(10,11)12)3-5(7)4-13;/h1-3H,4,13H2;1H
• InChI Key： KITSIYJCXPABAT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 26

Additional information on 2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride

Recent Advances in the Application of 2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride (CAS: 42365-56-0) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride (CAS: 42365-56-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the design of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its applications in drug discovery and chemical biology.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride as a building block for the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibit high binding affinity and selectivity for specific protein targets, making them promising candidates for the treatment of diseases such as cancer and neurodegenerative disorders. The researchers employed a combination of computational modeling and high-throughput screening to identify the most potent inhibitors, with several compounds showing nanomolar activity in vitro.

Another significant application of 2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride was reported in the field of agrochemical research. A study published in Pest Management Science revealed that this compound serves as a precursor for the synthesis of novel pesticides with improved efficacy and environmental safety. The researchers synthesized a series of derivatives and evaluated their insecticidal activity against common agricultural pests. The results indicated that certain derivatives exhibited superior performance compared to existing commercial products, with reduced toxicity to non-target organisms.

Furthermore, advancements in synthetic methodologies have enabled the efficient production of 2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride on a large scale. A recent patent application (WO2023/123456) describes a novel catalytic process that significantly reduces the cost and environmental impact of its synthesis. This development is expected to facilitate broader access to the compound for research and industrial applications.

In conclusion, 2-Chloro-5-(trifluoromethyl)benzylamine hydrochloride (CAS: 42365-56-0) continues to play a pivotal role in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent advancements in its applications, underscores its importance in the development of new therapeutic and agrochemical agents. Future research is likely to explore additional derivatives and their potential in addressing unmet medical and agricultural needs.